Cas no 129399-72-0 (Glycine,N-[N-[N-[N-(N-L-alanyl-L-valyl)glycyl]-L-alanyl]-L-isoleucyl]- (9CI))

• Product Name: Glycine,N-[N-[N-[N-(N-L-alanyl-L-valyl)glycyl]-L-alanyl]-L-isoleucyl]- (9CI)
• CAS No: 129399-72-0
• MF: C₂₁H₃₈N₆O₇
• MW: 486.562425136566
• CID: 201192
• PubChem ID: 452665
• Update Time: 2025-04-19

Glycine,N-[N-[N-[N-(N-L-alanyl-L-valyl)glycyl]-L-alanyl]-L-isoleucyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[N-[N-[N-(N-L-alanyl-L-valyl)glycyl]-L-alanyl]-L-isoleucyl]- (9CI)
• 2-[[(2S,3S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-methylbutanoyl]amino]acetyl]amino]propanoyl]amino]-3-methylpentanoyl]amino]acetic acid
• DTXSID70156149
• Glycine, N-[N-[N-[N-(N-L-alanyl-L-valyl)glycyl]-L-alanyl]-L-isoleucyl]-
• AVGAIG
• Glycine, N-(N-(N-(N-(N-L-alanyl-L-valyl)glycyl)-L-alanyl)-L-isoleucyl)-
• NH2-Ala-Val-Gly-Ala-Ile-Gly-COOH
• NH2-Ala-Val-Gly-Ala-Ile-Gly-COOH; AVGAIG
• 129399-72-0
• Ala-Val-Gly-Ala-Ile-Gly

• Inchi： 1S/C21H38N6O7/c1-7-11(4)17(21(34)24-9-15(29)30)27-19(32)13(6)25-14(28)8-23-20(33)16(10(2)3)26-18(31)12(5)22/h10-13,16-17H,7-9,22H2,1-6H3,(H,23,33)(H,24,34)(H,25,28)(H,26,31)(H,27,32)(H,29,30)/t11-,12-,13-,16-,17-/m0/s1
• InChI Key： MRWUSWWKBVLOAF-HLNSEHPISA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](C)NC(CNC([C@H](C(C)C)NC([C@H](C)N)=O)=O)=O)=O)NCC(=O)O

Computed Properties

• Exact Mass: 486.28044
• Monoisotopic Mass: 486.28
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.5
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 920.3°Cat760mmHg
• Flash Point: 510.4°C
• Refractive Index: 1.515
• PSA: 208.82